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Compound of Interest

Compound Name: Tris(2-hydroxyethyl) isocyanurate

Cat. No.: B1346986 Get Quote

Solubility Profile of Tris(2-hydroxyethyl)
isocyanurate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Tris(2-
hydroxyethyl) isocyanurate (THEIC), a versatile compound utilized in various industrial

applications, including the production of heat-resistant wire enamels, polyurethanes, and as an

intermediate for dyes and pharmaceuticals.[1] Understanding its solubility in aqueous and

organic solvents is critical for its application in synthesis, formulation, and material science.

Quantitative Solubility Data
The solubility of Tris(2-hydroxyethyl) isocyanurate has been reported in several sources,

with some variation in the quantitative data for aqueous solutions. The following table

summarizes the available quantitative solubility data.
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Solvent Temperature Solubility

Water 20 °C 572 g/L[2][3]

Water 25 °C 1,190 g/L[4]

Water 20 °C (68 °F) ≥ 100 g/L[5]

Water Not Specified 1,150 g/L[3]

Note: Discrepancies in reported aqueous solubility values may arise from differences in

experimental methodologies, purity of the compound, and equilibrium time.

Qualitative Solubility in Organic Solvents
Qualitative assessments of THEIC's solubility in various organic solvents have been

documented, providing a general understanding of its behavior in non-aqueous media.

Soluble in:

Hot lower alcohols[6]

Tetrahydrofuran (THF)[6]

General organic solvents (unspecified)[7]

Slightly soluble in:

Acetone[4][5]

Alcohol[4][5]

Insoluble in:

Other common organic solvents[6]

Chloroform[4]

Benzene[4]
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Non-polar solvents in general[8]

The hydrophilic nature of THEIC, owing to its three hydroxyl groups, explains its high solubility

in polar solvents like water and its limited solubility in non-polar organic solvents.[8]

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of Tris(2-hydroxyethyl)
isocyanurate were not detailed in the reviewed literature, a general methodology based on

standard practices for solubility assessment can be outlined. The isothermal shake-flask

method is a common and reliable technique.

Isothermal Shake-Flask Method for Solubility
Determination
This protocol describes a general procedure for determining the equilibrium solubility of a

compound in a specific solvent at a controlled temperature.
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Preparation

Equilibration

Phase Separation

Analysis

Concentration Determination Methods

Weigh excess amount of
Tris(2-hydroxyethyl) isocyanurate

Add to a known volume
of the selected solvent

Seal the container (e.g., flask)

Place in a constant temperature
shaker bath (e.g., 25°C)

Agitate for a sufficient time
to reach equilibrium (e.g., 24-48 hours)

Allow the solution to settle

Filter the supernatant to remove
undissolved solid (e.g., using a 0.45 μm filter)

Take a precise aliquot
of the clear, saturated solution

Determine the concentration of the solute

Gravimetric analysis (evaporation of solvent)

e.g.

High-Performance Liquid Chromatography (HPLC)

e.g.

UV-Vis Spectroscopy (if chromophore is present)

e.g.

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1346986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Profile Visualization
The following diagram illustrates the solubility characteristics of Tris(2-hydroxyethyl)
isocyanurate in various solvents based on the available data.

Tris(2-hydroxyethyl) isocyanurate

High Solubility Slight Solubility Insoluble / Poor Solubility

THEIC

Water Hot Lower Alcohols Tetrahydrofuran (THF) Acetone Alcohol Chloroform Benzene Non-polar Solvents

Click to download full resolution via product page

Caption: Solubility of THEIC in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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